2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indole
Overview
Description
2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indole, also known as BOI, is a chemical compound that belongs to the oxadiazole family. It has a molecular formula of C14H15N3O and a molecular weight of 241.29 g/mol .
Synthesis Analysis
2-Aryl-5-butyl-1,3,4-oxadiazoles have been obtained in 59–85% yield via refluxing of equimolar amounts of a benzoic acid hydrazide with trimethyl orthovalerate in o-xylene . The effects of electron-donating substituents in the aryl fragment and solvent polarity on their spectral-luminescent properties have been revealed .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered 1,3,4-oxadiazole ring attached to an indole ring via a nitrogen atom . The butyl group is attached to the 5-position of the oxadiazole ring .Scientific Research Applications
Enzyme Inhibition and Therapeutic Potential
- Urease Inhibition: A study by Nazir et al. (2018) synthesized novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, demonstrating potent inhibitory potential against urease enzyme, suggesting therapeutic relevance in drug design programs (Nazir et al., 2018).
- Antiproliferative and Anti-inflammatory Properties: Rapolu et al. (2013) synthesized a series of 5-(alkyl(1H-indol-3-yl))-2-(substituted)-1,3,4-oxadiazoles, finding significant anti-inflammatory and antiproliferative activities, which are crucial in cancer research and treatment (Rapolu et al., 2013).
- Antioxidant and Protective Effects: Iškauskienė et al. (2021) investigated 2-[(1H-indol-3-yl)methyl]-5-(alkylthio)-1,3,4-oxadiazoles, revealing their ability to protect against oxidative stress in Friedreich's ataxia fibroblasts and Caenorhabditis elegans (Iškauskienė et al., 2021).
Anticancer Applications
- Cytotoxic Potential in Cancer Cells: Kamath et al. (2016) synthesized indole–quinoline–oxadiazoles, testing them for in vitro cytotoxic potential in breast adenocarcinoma and normal kidney cell lines. One compound, in particular, showed high selectivity and potential as a tubulin inhibitor, important for cancer drug development (Kamath et al., 2016).
Antibacterial and Antifungal Activities
- S-Alkylated Derivatives for Antibacterial Use: Rubab et al. (2016) explored S-alkylated/aralkylated 2-(1H-indol-3-ylmethyl)-1,3,4-oxadiazole-5-thiol derivatives, revealing their potent antibacterial and enzyme inhibitory activities, with low hemolytic activities, suggesting their suitability in pharmaceutical product development (Rubab et al., 2016).
Neuroprotective Effects
- Anticholinesterase Properties: Bingul et al. (2019) synthesized a range of novel 4,6-dimethoxy-1H-indole-2-carbohydrazides and 2-(indol-2-yl)-1,3,4-oxadiazoles, evaluating their antioxidant and anticholinesterase properties. Some compounds exhibited promising antioxidant and anticholinesterase activities, important in neurodegenerative diseases treatment (Bingul et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-butyl-5-(1H-indol-2-yl)-1,3,4-oxadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O/c1-2-3-8-13-16-17-14(18-13)12-9-10-6-4-5-7-11(10)15-12/h4-7,9,15H,2-3,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVJXRJXGNBVSMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NN=C(O1)C2=CC3=CC=CC=C3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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